1,2,3-Benzotriazin-4(3H)-one, 6-(4-chlorophenoxy)-3-(3-pyridinylmethyl)-

• CAS RN: 152264-27-2
• Molecular Formula: C19H13ClN4O2
• Molecular Weight: 364.8 g/mol
• IUPAC Name: 6-(4-chlorophenoxy)-3-(pyridin-3-ylmethyl)-1,2,3-benzotriazin-4-one
• InChI: InChI=1S/C19H13ClN4O2/c20-14-3-5-15(6-4-14)26-16-7-8-18-17(10-16)19(25)24(23-22-18)12-13-2-1-9-21-11-13/h1-11H,12H2
• InChI Key: WMAAGKMIAITZNY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)CN2C(=O)C3=C(C=CC(=C3)OC4=CC=C(C=C4)Cl)N=N2

Description

1,2,3-Benzotriazin-4(3H)-one, 6-(4-chlorophenoxy)-3-(3-pyridinylmethyl)- is a useful research compound. Its molecular formula is C19H13ClN4O2 and its molecular weight is 364.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 10.0 g of 6-bromo-3-(3-pyridylmethyl)-1,2,3-benzotriazin-4 (3H)-one, 6.1 g of 4-chlorophenol, 9.4 g of cupric oxide, 13.1 g of potassium carbonate and 100 ml of pyridine was refluxed under heating for 9 hours. After finishing the reaction, the insoluble material was filtered off, and the filtrate was concentrated in vacuo. The resulting residue was chromatographed on a column of silica gel, developing with ethyl acetate/hexane=1:1 and then recrystallized from hexane-methylene chloride to give 5.68 g of the titled compound.